Cas no 1349717-82-3 (3-Fluoro-2-(oxetan-3-yloxy)aniline)

• Product Name: 3-Fluoro-2-(oxetan-3-yloxy)aniline
• CAS No: 1349717-82-3
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 4917370
• PubChem ID: 56604400
• Update Time: 2026-02-27

3-Fluoro-2-(oxetan-3-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(oxetan-3-yloxy)aniline
• 3-Fluoro-2-(oxetan-3-yloxy)benzenamine

• Inchi： 1S/C9H10FNO2/c10-7-2-1-3-8(11)9(7)13-6-4-12-5-6/h1-3,6H,4-5,11H2
• InChI Key： ZVNOXRHXILQOTH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC1COC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 1
• Topological Polar Surface Area: 44.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-Fluoro-2-(oxetan-3-yloxy)aniline

Comprehensive Overview of 3-Fluoro-2-(oxetan-3-yloxy)aniline (CAS No. 1349717-82-3)

3-Fluoro-2-(oxetan-3-yloxy)aniline (CAS No. 1349717-82-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a fluorinated aromatic ring with an oxetane moiety, making it a valuable intermediate for drug discovery and material science applications. Its aniline core and oxetane functional group contribute to its reactivity and potential as a building block for more complex molecules.

In recent years, the demand for fluorinated compounds like 3-Fluoro-2-(oxetan-3-yloxy)aniline has surged, driven by their enhanced metabolic stability and bioavailability in drug development. Researchers are particularly interested in its role in designing kinase inhibitors and antibacterial agents, as the fluoro and oxetane groups can improve binding affinity and selectivity. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

The synthesis of 3-Fluoro-2-(oxetan-3-yloxy)aniline typically involves multi-step organic reactions, including nucleophilic substitution and protective group strategies. Its CAS number 1349717-82-3 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. The compound’s stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry workflows.

From an industrial perspective, 3-Fluoro-2-(oxetan-3-yloxy)aniline is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have been explored to minimize environmental impact while maintaining yield efficiency. This resonates with the broader push for eco-friendly chemical manufacturing, a topic frequently searched in academic and industrial forums.

Analytical characterization of this compound relies on techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Its molecular weight and logP value are critical parameters for researchers optimizing drug-like properties. Online discussions often highlight its potential in fragment-based drug design, where small molecules like this serve as starting points for lead optimization.

In summary, 3-Fluoro-2-(oxetan-3-yloxy)aniline (CAS No. 1349717-82-3) represents a versatile scaffold in modern chemistry. Its applications span pharmaceutical intermediates, material science, and catalysis research, aligning with current trends in precision medicine and molecular engineering. As synthetic methodologies advance, this compound is poised to play a pivotal role in addressing challenges in drug discovery and beyond.